Cas no 109292-46-8 (Arg-Gly-Asp-Cys)

Arg-Gly-Asp-Cys (RGDC) is a tetrapeptide sequence combining the well-known RGD motif with a cysteine residue. The RGD sequence is recognized for its cell adhesion properties, particularly in binding integrin receptors, making it valuable for applications in tissue engineering, drug delivery, and biomaterial functionalization. The addition of cysteine provides a reactive thiol group, enabling facile conjugation to surfaces or other biomolecules via disulfide bonds or thiol-based chemistry. This enhances the peptide's versatility in bioconjugation strategies while retaining its biological activity. RGDC is commonly used in research to promote cell attachment, study integrin-mediated signaling, or modify substrates for improved biocompatibility. Its stability and functional flexibility make it a useful tool in biomedical applications.
Arg-Gly-Asp-Cys structure
Arg-Gly-Asp-Cys structure
Product Name:Arg-Gly-Asp-Cys
CAS No:109292-46-8
MF:C15H27N7O7S
MW:449.482581377029
MDL:MFCD00076451
CID:128352
PubChem ID:10411419
Update Time:2025-08-03

Arg-Gly-Asp-Cys Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine,L-arginylglycyl-L-a-aspartyl-
    • H-Arg-Gly-Asp-Cys-OH
    • RGDC
    • ARG-GLY-ASP-CYS
    • REF DUPL: H-Arg-Gly-Asp-Cys-OH
    • RGDC peptide
    • (S)-3-[2-((S)-2-Amino-5-guanidino-pentanoylamino)-acetylamino]-N-((R)-1-carboxy-2-mercapto-ethyl)-succinamic acid
    • (3S)-3-[[2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-[[(1R)-1-carboxy-2-sulfanylethyl]amino]-4-oxobutanoic acid
    • CHEMBL290071
    • HY-P0314
    • BDBM50034704
    • 109292-46-8
    • (6S,12S,15R)-1,6-diamino-12-(carboxymethyl)-1-imino-15-(mercaptomethyl)-7,10,13-trioxo-2,8,11,14-tetraazahexadecan-16-oic acid
    • G77859
    • H-Arg-Gly-Asp-Cys-OH trifluoroacetate salt
    • DA-53838
    • Arg-Gly-Asp-Cys
    • MDL: MFCD00076451
    • Inchi: 1S/C15H27N7O7S/c16-7(2-1-3-19-15(17)18)12(26)20-5-10(23)21-8(4-11(24)25)13(27)22-9(6-30)14(28)29/h7-9,30H,1-6,16H2,(H,20,26)(H,21,23)(H,22,27)(H,24,25)(H,28,29)(H4,17,18,19)/t7-,8-,9-/m0/s1
    • InChI Key: AEGSIYIIMVBZQU-CIUDSAMLSA-N
    • SMILES: SC[C@@H](C(=O)O)NC([C@H](CC(=O)O)NC(CNC([C@H](CCC/N=C(\N)/N)N)=O)=O)=O

Computed Properties

  • Exact Mass: 449.16900
  • Monoisotopic Mass: 449.16926740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 18
  • Complexity: 670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.3
  • Topological Polar Surface Area: 253Ų

Experimental Properties

  • Color/Form: Solid powder, power
  • Density: 1.6±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: Slightly soluble (9.9 g/l) (25 º C),
  • PSA: 288.62000
  • LogP: -0.78420

Arg-Gly-Asp-Cys Pricemore >>

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Arg-Gly-Asp-Cys Related Literature

Additional information on Arg-Gly-Asp-Cys

Arg-Gly-Asp-Cys: A Comprehensive Overview

The compound with CAS No. 109292-46-8, commonly referred to as Arg-Gly-Asp-Cys, is a peptide consisting of four amino acids: arginine (Arg), glycine (Gly), aspartic acid (Asp), and cysteine (Cys). This peptide has garnered significant attention in the fields of biochemistry, pharmacology, and materials science due to its unique structural properties and potential applications in drug delivery systems, tissue engineering, and biosensors.

Arg-Gly-Asp-Cys is notable for its ability to self-assemble into nanofibers under specific conditions. This property makes it a valuable component in the development of biomaterials with tailored mechanical and biological properties. Recent studies have demonstrated that the self-assembling behavior of Arg-Gly-Asp-Cys can be modulated by environmental factors such as pH, temperature, and ionic strength, offering a versatile platform for various biomedical applications.

In terms of biological activity, Arg-Gly-Asp-Cys has been shown to exhibit antimicrobial properties against a range of bacteria and fungi. This characteristic makes it a promising candidate for the development of novel antimicrobial agents, particularly in the context of rising antibiotic resistance. Furthermore, research has highlighted the potential of Arg-Gly-Asp-Cys as a scaffold for drug delivery systems, where its biocompatibility and controlled degradation kinetics can enhance the efficacy of therapeutic agents.

The synthesis of Arg-Gly-Asp-Cys typically involves solid-phase peptide synthesis (SPPS), which allows for precise control over the sequence and purity of the resulting peptide. Recent advancements in peptide synthesis techniques have enabled the production of Arg-Gly-Asp-Cys with high yield and purity, facilitating its use in large-scale applications.

One of the most exciting developments involving Arg-Gly-Asp-Cys is its application in tissue engineering. The peptide's ability to form nanofibrous scaffolds with excellent mechanical properties has been leveraged to create artificial extracellular matrices that support cell adhesion, proliferation, and differentiation. These scaffolds have shown potential in regenerative medicine, particularly for applications such as skin repair, bone regeneration, and vascular tissue engineering.

Another area where Arg-Gly-Asp-Cys has demonstrated significant promise is in biosensing technology. The peptide's unique optical and electronic properties make it an ideal candidate for the development of biosensors capable of detecting specific analytes with high sensitivity and specificity. Recent research has explored the integration of Arg-Gly-Asp-Cys into graphene-based biosensors, which could revolutionize diagnostics in fields such as oncology and infectious diseases.

In conclusion, Arg-Gly-Asp-Cys (CAS No. 109292-46-8) is a versatile peptide with a wide range of applications in biotechnology and medicine. Its self-assembling properties, biological activity, and compatibility with advanced materials make it a valuable tool for addressing some of the most pressing challenges in healthcare today. As research continues to uncover new functionalities and applications for this peptide, its role in shaping the future of biotechnology is likely to grow even further.

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